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Compound of Interest

Compound Name: 4-Methylbenzhydryl chloride

Cat. No.: B1352313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available safety data and

handling precautions for 4-Methylbenzhydryl chloride (CAS No. 779-14-6). Due to the limited

availability of a complete Safety Data Sheet (SDS) for this specific compound, this document

also draws upon safety information for structurally similar chemicals to provide general

guidance. All quantitative data is summarized for clarity, and procedural workflows are

visualized to ensure safe laboratory practices.

Chemical and Physical Properties
4-Methylbenzhydryl chloride is a chemical intermediate with the molecular formula C₁₄H₁₃Cl.

[1][2] While a comprehensive, verified set of physical properties is not readily available, the

following data has been compiled from multiple sources.
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Property Value Source

CAS Number 779-14-6 [1][2]

Molecular Formula C₁₄H₁₃Cl [1][2]

Molecular Weight 216.71 g/mol [1][2]

Boiling Point 313.2 °C at 760 mmHg [3]

Density 1.098 g/cm³ [1][3]

Flash Point 138.2 °C [3]

Vapor Pressure 0.000927 mmHg at 25°C [3]

Index of Refraction 1.575 [3]

Hazard Identification and Safety Precautions
A complete GHS classification for 4-Methylbenzhydryl chloride is not available. However,

based on its chemical structure as a substituted benzhydryl chloride, it should be handled as a

potentially corrosive and irritating compound. Structurally similar compounds, such as

benzhydryl chloride, are classified as corrosive and can cause severe skin burns and eye

damage.[4] Therefore, stringent safety measures are imperative.

General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as bases, alcohols, and amines.[5]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is critical when handling 4-Methylbenzhydryl chloride. The

following diagram outlines the recommended PPE.

Personal Protective Equipment (PPE)

Flame-Resistant Lab Coat

Chemical Splash Goggles

Chemical-Resistant Gloves
(e.g., Nitrile or Neoprene)

Respirator (if ventilation is inadequate)

Researcher Handling 4-Methylbenzhydryl
Chloride

Initiates

Requires

Requires

Requires

May Require

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-Methylbenzhydryl
chloride.

First Aid Measures
In the event of exposure, immediate action is crucial. The following table summarizes first-aid

procedures based on general guidance for corrosive chemical compounds.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Disposal
Proper storage and disposal are essential to maintain the stability of 4-Methylbenzhydryl
chloride and to prevent accidental exposure.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep cool.

Store away from incompatible materials.[5]

Disposal:
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Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Accidental Release Measures
In the case of a spill or accidental release, follow a clear and practiced protocol to ensure

safety and minimize environmental contamination.

Accidental Release
of 4-Methylbenzhydryl Chloride

Evacuate Immediate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material

Collect and Place in
Sealed Container for Disposal

Decontaminate Spill Area
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Caption: Workflow for responding to an accidental release of 4-Methylbenzhydryl chloride.

Experimental Protocols
Detailed experimental protocols for the use of 4-Methylbenzhydryl chloride are scarce in

publicly available literature. One notable application is its use as a precursor in the synthesis of

N-methyl-N'-(4-methylbenzhydryl) piperazine, an antihistaminic compound. This suggests its

utility in pharmaceutical synthesis as an alkylating agent. Researchers utilizing this compound

should develop detailed, peer-reviewed protocols that incorporate the safety and handling

precautions outlined in this guide.

Disclaimer: This document is intended for informational purposes only and is based on the

limited data available for 4-Methylbenzhydryl chloride. It is not a substitute for a

comprehensive Safety Data Sheet (SDS). Researchers and scientists are strongly advised to

obtain a complete SDS from their chemical supplier before handling this compound and to

conduct a thorough risk assessment for their specific experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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